Cas no 1195209-23-4 (1-ethoxy-4-(1-isocyanatoethyl)benzene)

• Product Name: 1-ethoxy-4-(1-isocyanatoethyl)benzene
• CAS No: 1195209-23-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5906560
• PubChem ID: 83530793
• Update Time: 2025-05-20

1-ethoxy-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(1-isocyanatoethyl)benzene
• EN300-1835235
• 1195209-23-4

• Inchi： 1S/C11H13NO2/c1-3-14-11-6-4-10(5-7-11)9(2)12-8-13/h4-7,9H,3H2,1-2H3
• InChI Key： ZARBPAZHZJNNLL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C)N=C=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-ethoxy-4-(1-isocyanatoethyl)benzene

Recent Advances in the Study of 1-Ethoxy-4-(1-isocyanatoethyl)benzene and Related Compounds (CAS: 1195209-23-4)

In recent years, the compound 1-ethoxy-4-(1-isocyanatoethyl)benzene (CAS: 1195209-23-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group, has shown promising potential in various applications, including drug synthesis, polymer chemistry, and bioconjugation. The unique reactivity of the isocyanate group allows for versatile modifications, making it a valuable building block in the development of novel therapeutics and materials.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-ethoxy-4-(1-isocyanatoethyl)benzene as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers demonstrated that the isocyanate group could be efficiently coupled with various nucleophiles, such as amines and alcohols, to generate a library of compounds with enhanced bioactivity. The study highlighted the compound's role in improving the pharmacokinetic properties of the resulting inhibitors, paving the way for potential anti-inflammatory therapies.

Another significant development involves the application of 1-ethoxy-4-(1-isocyanatoethyl)benzene in polymer chemistry. A team of researchers from the Massachusetts Institute of Technology (MIT) reported the use of this compound in the synthesis of polyurethane-based materials with tunable mechanical properties. By varying the reaction conditions and co-monomers, the team achieved polymers with applications ranging from biomedical devices to industrial coatings. The study emphasized the compound's versatility and its potential to address challenges in material science.

In the realm of bioconjugation, 1-ethoxy-4-(1-isocyanatoethyl)benzene has been employed as a linker for the covalent attachment of small molecules to proteins and peptides. A recent publication in Bioconjugate Chemistry detailed the use of this compound to create stable conjugates with therapeutic antibodies, enhancing their targeting capabilities and stability in vivo. The researchers noted that the isocyanate group's high reactivity and selectivity make it an ideal candidate for such applications, offering advantages over traditional conjugation methods.

Despite these advancements, challenges remain in the handling and storage of 1-ethoxy-4-(1-isocyanatoethyl)benzene due to the inherent reactivity of the isocyanate group. Researchers are actively exploring strategies to improve the stability and safety of this compound, including the development of protective coatings and controlled-release formulations. Future studies are expected to focus on optimizing synthetic protocols and expanding the scope of its applications in drug discovery and material science.

In conclusion, 1-ethoxy-4-(1-isocyanatoethyl)benzene (CAS: 1195209-23-4) represents a versatile and valuable compound in the chemical biology and pharmaceutical fields. Its unique reactivity and potential for diverse applications make it a focal point of ongoing research. As scientists continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.